N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-5,6-dihydro-1,4-dioxine-2-carboxamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,4-dioxine-5-carboxamide
• InChI: InChI=1S/C18H13F2N3O3S/c19-12-6-13(20)16-15(7-12)27-18(22-16)23(9-11-2-1-3-21-8-11)17(24)14-10-25-4-5-26-14/h1-3,6-8,10H,4-5,9H2
• InChI Key: IFQSIJRHEHQVTK-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=CO1)C(=O)N(CC2=CN=CC=C2)C3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C18H13F2N3O3S
• Molecular Weight: 389.4 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-5,6-dihydro-1,4-dioxine-2-carboxamide is a useful research compound. Its molecular formula is C18H13F2N3O3S and its molecular weight is 389.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Applications

• Magnetic Nanoadsorbent for Heavy Metal Removal

  A study explored the synthesis of a novel magnetic nanoadsorbent modified with thiazol-2-yl derivatives for the efficient removal of Zn2+ and Cd2+ ions from industrial wastes. This research highlights the potential of thiazole derivatives in environmental remediation, particularly in water purification technologies (Zargoosh et al., 2015).

• Development of Fluorinated Polyamides

  Another study focused on the synthesis of new soluble fluorinated polyamides containing pyridine and sulfone moieties, utilizing a diamine that shares structural motifs with the compound of interest. These polyamides exhibited exceptional thermal stability and low dielectric constants, suggesting their utility in advanced electronic applications (Liu et al., 2013).

Biological and Medicinal Applications

• GyrB Inhibitors for Tuberculosis

  Research into thiazole-aminopiperidine hybrids led to the identification of novel Mycobacterium tuberculosis GyrB inhibitors. This work demonstrates the potential of thiazole derivatives in developing new antimycobacterial agents, critical for tackling drug-resistant strains of tuberculosis (Jeankumar et al., 2013).

• Antibacterial Agents

  A study synthesized and evaluated a novel class of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as promising antibacterial agents. Two compounds from this series showed significant activity against Staphylococcus aureus and Bacillus subtilis, underscoring the therapeutic potential of thiazole derivatives in addressing bacterial infections (Palkar et al., 2017).